5-(Fluorosulfonyl)-2-hydroxybenzoic acid
Overview
Description
“5-(Fluorosulfonyl)-2-hydroxybenzoic acid” is likely a compound that contains a fluorosulfonyl group (-SO2F), a carboxylic acid group (-COOH), and a hydroxy group (-OH). The fluorosulfonyl group is a good leaving group, which means it can easily be replaced by other groups in a chemical reaction . The carboxylic acid and hydroxy groups are polar and can form hydrogen bonds, which could affect the compound’s solubility and reactivity .
Synthesis Analysis
The synthesis of such a compound could potentially involve the introduction of the fluorosulfonyl group to a 2-hydroxybenzoic acid molecule. Direct fluorosulfonylation with fluorosulfonyl radicals has emerged as a concise and efficient approach for producing sulfonyl fluorides .Molecular Structure Analysis
The molecular structure of this compound would likely show the benzene ring (from the benzoic acid part) with the fluorosulfonyl group attached at one position, the carboxylic acid group (-COOH) at another position, and a hydroxy group (-OH) at a third position .Chemical Reactions Analysis
The fluorosulfonyl group in this compound could participate in various chemical reactions due to its good leaving group properties . The carboxylic acid and hydroxy groups could also participate in reactions involving the formation or breaking of hydrogen bonds .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would likely be influenced by its functional groups. For example, the presence of the polar carboxylic acid and hydroxy groups could make the compound soluble in polar solvents .Scientific Research Applications
5-(Fluorosulfonyl)-2-hydroxybenzoic acid is used in a variety of scientific research applications. It is commonly used as a reagent in organic synthesis, as it is a versatile and reactive compound that can be used to synthesize a variety of compounds. It is also used in the study of enzyme kinetics, as it can be used to inhibit the activity of certain enzymes. Additionally, it is used in the study of drug metabolism, as it can be used to inhibit the activity of certain enzymes involved in drug metabolism.
Mechanism of Action
Target of Action
The primary targets of 5-(Fluorosulfonyl)-2-hydroxybenzoic acid are proteins, specifically reactive serines, threonine, lysine, tyrosine, cysteine, and histidine residues . These proteins play a crucial role in various biological processes, including enzymatic reactions, signal transduction, and cellular structure.
Mode of Action
this compound interacts with its targets through a process known as fluorosulfonylation . This involves the compound acting as an electrophile, reacting with the nucleophilic amino acid residues of proteins. The fluorosulfonyl group of the compound forms a covalent bond with these residues, leading to the modification of the protein’s function .
Biochemical Pathways
For instance, the modification of enzymes can alter metabolic pathways, while the modification of signaling proteins can affect signal transduction pathways .
Pharmacokinetics
It is known that similar compounds, such as 5-fluorouracil, have rapid distribution and elimination, primarily due to swift catabolism in the liver . The bioavailability of such compounds can be influenced by factors such as the method of administration and the presence of certain enzymes .
Result of Action
The molecular and cellular effects of this compound’s action are dependent on the specific proteins it targets. By modifying these proteins, the compound can influence their function, potentially leading to changes in cellular processes and behaviors .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the pH and temperature of the environment can affect the compound’s reactivity and stability. Additionally, the presence of other molecules can influence the compound’s interactions with its targets .
Advantages and Limitations for Lab Experiments
The main advantage of using 5-(Fluorosulfonyl)-2-hydroxybenzoic acid in lab experiments is its high reactivity and versatility. It can be used in a variety of reactions and can be used to synthesize a variety of compounds. Additionally, it is relatively easy to synthesize and is available in a variety of forms. The main limitation of using this compound in lab experiments is its toxicity. It is a highly toxic compound and should be handled with care.
Future Directions
The potential future directions of research involving 5-(Fluorosulfonyl)-2-hydroxybenzoic acid include further investigation into its mechanism of action, its biochemical and physiological effects, and its potential therapeutic applications. Additionally, further research could be conducted into the synthesis of this compound and its potential applications in drug synthesis and drug metabolism. Finally, further research could be conducted into the potential use of this compound as an inhibitor of certain enzymes involved in cell signaling pathways.
Safety and Hazards
properties
IUPAC Name |
5-fluorosulfonyl-2-hydroxybenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5FO5S/c8-14(12,13)4-1-2-6(9)5(3-4)7(10)11/h1-3,9H,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AHWKZWHBSGGMJR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1S(=O)(=O)F)C(=O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5FO5S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90308209 |
Source
|
| Record name | 5-(Fluorosulfonyl)-2-hydroxybenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90308209 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
400-96-4 |
Source
|
| Record name | 5-(Fluorosulfonyl)-2-hydroxybenzoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=400-96-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | NSC202704 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=202704 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 5-(Fluorosulfonyl)-2-hydroxybenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90308209 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-(fluorosulfonyl)-2-hydroxybenzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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